Cas no 38178-41-5 (2-nitrodibenzo-4-dioxin)
2-nitrodibenzo-4-dioxin structure
Product Name:2-nitrodibenzo-4-dioxin
CAS No:38178-41-5
MF:C12H7NO4
MW:229.188283205032
CID:923144
PubChem ID:37925
Update Time:2025-04-19
2-nitrodibenzo-4-dioxin Chemical and Physical Properties
Names and Identifiers
-
- 2-nitrodibenzo-4-dioxin
- dibenzo[b,e][1,4]dioxin, 2-nitro-
- 2-Nitrodibenzo-p-dioxin
- DTXSID60959106
- 2-Nitro-dibenzo[1,4]dioxine
- DIBENZO-p-DIOXIN, 2-NITRO-
- Nitrodibenzo-p-dioxin
- SCHEMBL5798781
- 2-Nitro-dibenzo-p-dioxin
- 2-nitrooxanthrene
- CCRIS 2665
- CHEMBL166458
- 38178-41-5
-
- Inchi: 1S/C12H7NO4/c14-13(15)8-5-6-11-12(7-8)17-10-4-2-1-3-9(10)16-11/h1-7H
- InChI Key: PBIXRFKWYPNCAB-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OC2C=CC(=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.03751
- Monoisotopic Mass: 229.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
2-nitrodibenzo-4-dioxin Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
38178-41-5 (2-nitrodibenzo-4-dioxin) Related Products
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- 22528-34-3(3-(4-Nitrophenoxy)aniline)
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